Cas no 195251-34-4 (b-Alanine, N-acetyl-N-butyl-)

b-Alanine, N-acetyl-N-butyl- structure
b-Alanine, N-acetyl-N-butyl- structure
Product Name:b-Alanine, N-acetyl-N-butyl-
CAS No:195251-34-4
MF:C9H17NO3
MW:187.236182928085
CID:225754
PubChem ID:189750
Update Time:2025-04-19

b-Alanine, N-acetyl-N-butyl- Chemical and Physical Properties

Names and Identifiers

    • b-Alanine, N-acetyl-N-butyl-
    • beta-Alanine, N-acetyl-N-butyl-
    • .beta.-Alanine, N-acetyl-N-butyl-
    • N-ACETYL-N-BUTYL-.BETA.-ALANINE
    • N-Acetyl-N-butyl-beta-alanine
    • Q27271117
    • NS00126355
    • UNII-8W99823D6I
    • 8W99823D6I
    • 195251-34-4
    • 3-(Butylacetylamino)propionic acid
    • DTXSID3041457
    • SCHEMBL101699
    • BUTYLACETYLAMINOPROPIONIC ACID
    • Inchi: 1S/C9H17NO3/c1-3-4-6-10(8(2)11)7-5-9(12)13/h3-7H2,1-2H3,(H,12,13)
    • InChI Key: WMAWRVIWKUQQNZ-UHFFFAOYSA-N
    • SMILES: O=C(C)N(CCC(=O)O)CCCC

Computed Properties

  • Exact Mass: 187.12091
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61
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